4-(2-bromo-4,5-dimethoxyphenyl)-N-(4-chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: 4-(2-bromo-4,5-dimethoxyphenyl)-N-(4-chlorophenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C20H19BrClN3O4/c1-10-17(19(26)24-12-6-4-11(22)5-7-12)18(25-20(27)23-10)13-8-15(28-2)16(29-3)9-14(13)21/h4-9,18H,1-3H3,(H,24,26)(H2,23,25,27)
• InChI Key: FPPVOXNDKUUDCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=O)N1)C2=CC(=C(C=C2Br)OC)OC)C(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C20H19BrClN3O4
• Molecular Weight: 480.7 g/mol

Description

4-(2-bromo-4,5-dimethoxyphenyl)-N-(4-chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C20H19BrClN3O4 and its molecular weight is 480.74. The purity is usually 95%.
BenchChem offers high-quality 4-(2-bromo-4,5-dimethoxyphenyl)-N-(4-chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(2-bromo-4,5-dimethoxyphenyl)-N-(4-chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

This compound belongs to a broader class of chemicals involved in the synthesis of novel heterocyclic compounds. Research has shown that derivatives of similar structures have been synthesized for their potent biological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.

• Anti-Inflammatory and Analgesic Agents : Novel heterocyclic compounds derived from similar structures have been synthesized and demonstrated significant anti-inflammatory and analgesic activities. These compounds were found to act as cyclooxygenase inhibitors, showing high selectivity towards COX-2, which is a desirable trait in reducing inflammation without the side effects associated with COX-1 inhibition (Abu‐Hashem et al., 2020).

• Antimicrobial Activities : Another study on similar tetrahydropyrimidine derivatives highlighted their synthesis and evaluation against various microbial strains. The compounds exhibited significant inhibition against both bacterial and fungal growth, comparing favorably to standard drugs. This suggests a potential application in developing new antimicrobial agents to combat drug-resistant strains of bacteria and fungi (Akbari et al., 2008).

• Anticancer and Anti-5-lipoxygenase Agents : The synthesis and biological evaluation of pyrazolopyrimidines derivatives, closely related to the compound , have shown promising results as anticancer and anti-5-lipoxygenase agents. These findings suggest potential therapeutic applications in treating cancer and inflammatory diseases (Rahmouni et al., 2016).